4-butyl-N-(6-methoxypyridin-3-yl)-2-methyl-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 4-butyl-N-(6-methoxypyridin-3-yl)-2-methyl-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C15H19N3O2S/c1-4-5-6-12-14(21-10(2)17-12)15(19)18-11-7-8-13(20-3)16-9-11/h7-9H,4-6H2,1-3H3,(H,18,19)
• Standard InChI Key: GUOKQJXGQPGAEN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(SC(=N1)C)C(=O)NC2=CN=C(C=C2)OC

Introduction

4-butyl-N-(6-methoxypyridin-3-yl)-2-methyl-1,3-thiazole-5-carboxamide is a synthetic compound belonging to the class of thiazole derivatives. Thiazoles are five-membered heterocycles containing sulfur and nitrogen, known for their diverse biological activities and potential therapeutic applications. This specific compound features a butyl group, a methoxypyridine moiety, and a carboxamide functional group, contributing to its unique properties and biological activities.

Synthesis

The synthesis of 4-butyl-N-(6-methoxypyridin-3-yl)-2-methyl-1,3-thiazole-5-carboxamide typically involves the formation of the thiazole ring followed by functionalization with the butyl and methoxypyridine groups. Standard organic chemistry techniques are utilized in this process.

Research Findings and Future Directions

Given the limited specific data available on 4-butyl-N-(6-methoxypyridin-3-yl)-2-methyl-1,3-thiazole-5-carboxamide, future studies should focus on its synthesis optimization, biological evaluation, and potential therapeutic applications. Molecular docking and in vitro assays can provide insights into its interaction with biological targets and its efficacy as a therapeutic agent.